![molecular formula C22H25N3O B2925874 4-(1-isobutyl-1H-benzo[d]imidazol-2-yl)-1-(m-tolyl)pyrrolidin-2-one CAS No. 845809-23-6](/img/structure/B2925874.png)
4-(1-isobutyl-1H-benzo[d]imidazol-2-yl)-1-(m-tolyl)pyrrolidin-2-one
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Description
4-(1-isobutyl-1H-benzo[d]imidazol-2-yl)-1-(m-tolyl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C22H25N3O and its molecular weight is 347.462. The purity is usually 95%.
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Scientific Research Applications
Anticancer Potential
Imidazole derivatives have shown promise in anticancer research. A study highlighted the synthesis of new imidazole-based compounds evaluated against a variety of cancer cell lines. One compound, in particular, demonstrated inhibition of cell migration and induction of cell cycle arrest in cancer cells, pointing towards its potential utility in cancer treatment strategies (Sharma et al., 2014).
Synthetic Methodologies
The development of novel synthetic routes for heterocyclic compounds, including imidazole derivatives, is a key area of research. For instance, one study reported on the novel synthesis of hexahydro-1H-pyrrolo[1,2-a]ĭmidazoles, showcasing the versatility of these methodologies in creating complex structures potentially useful in various scientific applications (Katritzky et al., 2000).
Luminescent Properties
Research into the photoluminescent properties of coordination compounds based on imidazole ligands reveals their potential in developing new luminescent materials. Such materials could have applications in sensors, optoelectronics, and bioimaging, underscoring the importance of structural and functional diversity in imidazole derivatives (Li et al., 2018).
Antimicrobial Activity
The antimicrobial properties of novel compounds incorporating imidazo[1,2-a]pyridine structures have been explored, suggesting their use in developing new antimicrobial agents. This research underlines the critical role of heterocyclic chemistry in addressing global health challenges by providing new compounds for pharmaceutical development (Gali et al., 2015).
Chemical Stability and Sensing Applications
Studies on lanthanide-cadmium heterometal-organic frameworks with imidazole-based ligands have demonstrated excellent chemical stability and selective luminescent sensing capabilities. Such frameworks could be instrumental in the development of sensitive detection systems for ions and molecules, highlighting the functional adaptability of imidazole derivatives (Ding et al., 2017).
Properties
IUPAC Name |
1-(3-methylphenyl)-4-[1-(2-methylpropyl)benzimidazol-2-yl]pyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N3O/c1-15(2)13-25-20-10-5-4-9-19(20)23-22(25)17-12-21(26)24(14-17)18-8-6-7-16(3)11-18/h4-11,15,17H,12-14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JEJKKGGOVRPYLO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)N2CC(CC2=O)C3=NC4=CC=CC=C4N3CC(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.